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Compound of Interest

Compound Name:
(3,3-

Diethoxypropyl)dimethylamine

Cat. No.: B178806 Get Quote

An In-depth Technical Guide on (3,3-Diethoxypropyl)dimethylamine

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of (3,3-Diethoxypropyl)dimethylamine, a versatile intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1]

Chemical Identity and Properties
(3,3-Diethoxypropyl)dimethylamine, with the CAS number 16851-30-2, is a colorless liquid.

[1] It is recognized for its excellent solubility in organic solvents, which makes it a valuable

reagent in various chemical transformations.[1]

Physicochemical Properties
The key physicochemical properties of (3,3-Diethoxypropyl)dimethylamine are summarized

in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C9H21NO2 [1][2][3]

Molecular Weight 175.27 g/mol [3]

CAS Number 16851-30-2 [1][2]

Appearance Colorless liquid [1]

Boiling Point 86-88 °C at 15-16 Torr [1]

Density 0.887 g/cm³ (Predicted) [1]

pKa 9.61 ± 0.28 (Predicted) [2]

LogP 1.33720 [1]

Purity ≥ 97% [3]

Structural Information
The chemical structure of (3,3-Diethoxypropyl)dimethylamine features a tertiary amine and

an acetal functional group. The IUPAC name for this compound is 3,3-Diethoxy-N,N-

dimethylpropan-1-amine.[2]

Canonical SMILES: CCOC(CCN(C)C)OCC[2]

InChI: InChI=1S/C9H21NO2/c1-5-11-9(12-6-2)7-8-10(3)4/h9H,5-8H2,1-4H3[2]

InChIKey: YNVCGLCZEGMEOS-UHFFFAOYSA-N[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/dictionary/en/16851-30-2.html
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://www.biotuva.com/product/3-3-diethoxypropyldimethylamine/
https://www.biotuva.com/product/3-3-diethoxypropyldimethylamine/
https://www.guidechem.com/dictionary/en/16851-30-2.html
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://www.guidechem.com/dictionary/en/16851-30-2.html
https://www.guidechem.com/dictionary/en/16851-30-2.html
https://www.guidechem.com/dictionary/en/16851-30-2.html
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://www.guidechem.com/dictionary/en/16851-30-2.html
https://www.biotuva.com/product/3-3-diethoxypropyldimethylamine/
https://www.benchchem.com/product/b178806?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://wap.guidechem.com/encyclopedia/3-3-diethoxypropyl-dimethylami-dic1259760.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of (3,3-Diethoxypropyl)dimethylamine
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Caption: 2D structure of (3,3-Diethoxypropyl)dimethylamine.
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Synthesis and Reactivity
(3,3-Diethoxypropyl)dimethylamine is primarily used as a synthetic intermediate. While

specific, detailed experimental protocols for its synthesis are not extensively documented in

publicly available literature, general synthetic pathways can be inferred.

Synthesis Pathway
The synthesis of (3,3-Diethoxypropyl)dimethylamine likely involves the reaction of a suitable

precursor, such as 3,3-diethoxypropanal, with dimethylamine through a reductive amination

process. The acetal group serves as a protecting group for the aldehyde functionality, which

can be deprotected under acidic conditions to reveal the reactive aldehyde for subsequent

reactions.
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General Role as a Synthetic Intermediate
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Caption: Logical workflow of its use as an intermediate.

Applications in Synthesis
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The primary application of (3,3-Diethoxypropyl)dimethylamine lies in its role as a building

block in the synthesis of more complex molecules, particularly in the pharmaceutical and

agrochemical industries.[1] The presence of both a protected aldehyde and a tertiary amine

allows for a variety of chemical modifications.

Pharmaceutical Synthesis: It can be used to introduce a dimethylaminopropyl side chain into

a target molecule, a common motif in various active pharmaceutical ingredients.

Agrochemical Development: In the development of new crop protection products, this

compound can serve as a key intermediate for the synthesis of novel pesticides and

herbicides.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of (3,3-
Diethoxypropyl)dimethylamine are not readily available in the public domain through the

conducted searches. Researchers should refer to specialized chemical synthesis literature or

internal documentation for specific procedural details.

This guide provides a foundational understanding of (3,3-Diethoxypropyl)dimethylamine
based on currently available data. For further in-depth research, it is recommended to consult

chemical databases and peer-reviewed scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b178806#3-3-diethoxypropyl-dimethylamine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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